![molecular formula C7H12O2 B1329578 3,3-Dimethylpentane-2,4-dione CAS No. 3142-58-3](/img/structure/B1329578.png)
3,3-Dimethylpentane-2,4-dione
Overview
Description
3,3-Dimethylpentane-2,4-dione is a chemical compound with the molecular formula C7H12O2 . It is used in organic synthesis and as a component in gasoline . It has an odor resembling heptane or gasoline and evaporates when spilled, forming combustible vapors .
Synthesis Analysis
Oligoacetylacetones, such as this compound, can be synthesized by terminal-selective silylation and oxidative coupling reactions using silver (I) oxide . The chains of various lengths are synthesized and the chain length can be reduced by reactions of 1,3-diketones and 1,4-diketones to induce favorable conformations .
Molecular Structure Analysis
The molecular structure of this compound consists of seven carbon atoms, twelve hydrogen atoms, and two oxygen atoms . The structure can be viewed in various databases such as PubChem and NIST Chemistry WebBook .
Chemical Reactions Analysis
When the chains of this compound are treated with hydrazine, all the carbonyl groups are converted to imine groups, resulting in the formation of multidentate ligands . This transformation is crucial for the construction of metal-organic architectures .
Physical And Chemical Properties Analysis
This compound is a colorless, mobile liquid . It has physical properties such as a density of 0.6934 at 20 °C, a dielectric constant of 1.940, and a refractive index at 20° of 1.39114 .
Scientific Research Applications
3,3-Dimethylpentane-2,4-dione has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of cyclic ketones, and as a starting material for the synthesis of other organic compounds. It has also been used as an inhibitor of enzymes, as a ligand in coordination chemistry, and as a substrate for the synthesis of polymers.
Mechanism of Action
- Its role is to facilitate the formation of the keto form from the enol form, which involves the transfer of a proton. This simultaneously forms the carbonyl double bond , adds an alpha hydrogen , and regenerates the base catalyst .
- The compound affects intramolecular aldol reactions , where it can participate in the formation of cyclic structures. For example, the intramolecular aldol reaction of a 1,5-diketone (like 2,6-heptanedione) can yield either a six-membered ring product (3-methyl-2-cyclohexenone) or a four-membered ring product (2-methylcyclobutenyl)ethanone. However, the cyclohexanone product is exclusively formed .
Target of Action
Biochemical Pathways
Advantages and Limitations for Lab Experiments
There are several advantages to using 3,3-Dimethylpentane-2,4-dione in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively stable and non-toxic. Additionally, it has a wide range of applications in scientific research, and it can be used to study a variety of biochemical and physiological processes. However, there are some limitations to using this compound in laboratory experiments. It is not soluble in water, so it must be dissolved in an organic solvent before it can be used. Additionally, it can be toxic if inhaled or ingested, so it should be handled with care.
Future Directions
There are several potential future directions for research on 3,3-Dimethylpentane-2,4-dione. It could be used to study the effects of oxidative stress on other organs and tissues, such as the lungs and the skin. Additionally, it could be used to study the effects of oxidative stress on the development and progression of diseases, such as cancer and Alzheimer’s disease. Furthermore, it could be used to study the effects of oxidative stress on the aging process, as well as the effects of oxidative stress on the immune system. Finally, it could be used to study the effects of oxidative stress on the environment, such as air and water pollution.
Safety and Hazards
When handling 3,3-Dimethylpentane-2,4-dione, it is advised to avoid dust formation, breathing mist, gas, or vapors, and contacting with skin and eye . It is also recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
3,3-dimethylpentane-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-5(8)7(3,4)6(2)9/h1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGDHTSWHSSMLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C)(C)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20185348 | |
Record name | 3,3-Dimethylpentane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20185348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3142-58-3 | |
Record name | 3,3-Dimethyl-2,4-pentanedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3142-58-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,3-Dimethylpentane-2,4-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003142583 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethylacetylacetone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42609 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,3-Dimethylpentane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20185348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,3-dimethylpentane-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.592 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,3-Dimethylpentane-2,4-dione | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NEZ3E3TQ9C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3,3-Dimethylpentane-2,4-dione?
A1: The molecular formula of this compound is C7H12O2, and its molecular weight is 128.17 g/mol.
Q2: What are some notable spectroscopic characteristics of this compound?
A2: Spectroscopic studies have been conducted on this compound to understand its conformational preferences. While specific spectroscopic data isn't detailed in the provided abstracts, techniques like NMR spectroscopy are commonly employed to analyze such compounds. []
Q3: How does this compound react with hydrazines?
A3: this compound readily reacts with hydrazines to form pyrazole derivatives. This reaction is highly valuable in synthetic chemistry, allowing for the creation of diverse heterocyclic compounds with potentially valuable properties. [, , ]
Q4: Can this compound undergo oxidation reactions?
A4: Yes, studies demonstrate that this compound can be oxidized by reagents like lead tetraacetate or silver oxide. These reactions often lead to the formation of pyrazoline derivatives, further highlighting the compound's versatility as a building block in organic synthesis. [, , , , ]
Q5: What are some interesting applications of this compound in materials chemistry?
A5: this compound serves as a key building block for synthesizing aliphatic polyketones. These polymers exhibit structural flexibility and can be further modified to create diverse materials, including π-conjugated polyimines with interesting optoelectronic properties. [, ]
Q6: How can this compound be used to synthesize cyclic structures?
A6: Researchers have utilized this compound to synthesize cyclic oligoketones. These cyclic structures display crown ether-like properties and can selectively bind alkali metal ions, indicating their potential as novel ion-binding hosts and catalysts. []
Q7: Are there examples of this compound being used in the synthesis of metal complexes?
A7: Yes, this compound has been used as a ligand in the synthesis of titanium complexes. These complexes can be further modified with other ligands and have potential applications in asymmetric catalysis. [] Moreover, derivatives of this compound, specifically bipyrazole derivatives, have been employed as dianionic chelates in the synthesis of platinum(II) complexes. These complexes exhibit luminescent properties and show promise as emitters in non-doped organic light emitting diodes (OLEDs). []
Q8: Can this compound be used to control stereochemistry in chemical reactions?
A8: Yes, research demonstrates that the diastereoselectivity of hydride reductions of this compound can be controlled by the choice of reagents and reaction conditions. Specifically, adding titanium tetrachloride can favor the formation of the meso-diol product. []
Q9: Have computational methods been used to study this compound?
A9: Computational chemistry has been employed to study the conformational preferences of this compound. [, ] Additionally, researchers have utilized computational tools to investigate its reactions with the Criegee intermediate CH2OO, a significant atmospheric oxidant. These studies provided insights into the reaction mechanisms and kinetics, aiding in understanding the atmospheric fate of both this compound and CH2OO. []
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